Cas no 1806500-90-2 (4-(2-Bromopropanoyl)-3-methylmandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-methylmandelic acid
• CAS No: 1806500-90-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4797290
• Update Time: 2025-06-12

4-(2-Bromopropanoyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-methylmandelic acid

• Inchi： 1S/C12H13BrO4/c1-6-5-8(11(15)12(16)17)3-4-9(6)10(14)7(2)13/h3-5,7,11,15H,1-2H3,(H,16,17)
• InChI Key： KVLMBINVDGTXAA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 4-(2-Bromopropanoyl)-3-methylmandelic acid

Comprehensive Analysis of 4-(2-Bromopropanoyl)-3-methylmandelic acid (CAS No. 1806500-90-2): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 4-(2-Bromopropanoyl)-3-methylmandelic acid (CAS No. 1806500-90-2) has emerged as a compound of significant interest. This specialty chemical is widely recognized for its unique structural features, which make it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, peptide synthesis, and chiral resolution applications. The compound's bromopropanoyl moiety and methylmandelic acid backbone contribute to its reactivity and versatility, aligning with modern trends in green chemistry and sustainable synthesis.

The molecular structure of 4-(2-Bromopropanoyl)-3-methylmandelic acid combines a halogenated ketone with a mandelic acid derivative, offering dual functionality for nucleophilic substitution and enantioselective reactions. This characteristic has made it a subject of study in asymmetric catalysis, a hot topic in pharmaceutical R&D. Recent publications highlight its role in constructing complex heterocycles, addressing the growing demand for novel drug scaffolds in oncology and CNS drug development. Its CAS No. 1806500-90-2 serves as a critical identifier in chemical databases and patent literature, reflecting its commercial relevance.

From an industrial perspective, the synthesis of 4-(2-Bromopropanoyl)-3-methylmandelic acid often involves atom-efficient protocols, resonating with the circular economy principles dominating chemical manufacturing discussions. Analytical techniques like HPLC purity testing and chiral HPLC are essential for quality control, as purity thresholds directly impact its performance in API synthesis. The compound's stability under controlled conditions and compatibility with flow chemistry systems position it favorably for continuous processing—a key trend in Industry 4.0 chemical production.

Environmental considerations surrounding brominated compounds have spurred innovations in the handling and disposal of 4-(2-Bromopropanoyl)-3-methylmandelic acid. Advances in biodegradable solvents and catalytic bromination methods have reduced the ecological footprint of its production. These developments respond to frequent queries in scientific forums about eco-friendly bromination techniques and REACH compliance, demonstrating the industry's proactive approach to regulatory challenges.

In the context of intellectual property, CAS No. 1806500-90-2 appears in patents related to protease inhibitors and kinase modulators, reflecting its therapeutic potential. The compound's stereochemical complexity makes it particularly valuable for developing enantiopure drugs, a major focus area given the FDA's emphasis on chiral specificity. Its structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, bridging experimental and in silico drug design methodologies.

Market analysts note growing procurement of 4-(2-Bromopropanoyl)-3-methylmandelic acid by CDMOs (Contract Development and Manufacturing Organizations) specializing in small molecule therapeutics. This trend correlates with increased searches for high-purity intermediates and custom synthesis services. The compound's scalable synthesis and compatibility with GMP standards further enhance its commercial viability for clinical trial materials production.

Future research directions for CAS No. 1806500-90-2 may explore its utility in bioconjugation chemistry for ADC (Antibody-Drug Conjugate) development or as a precursor for PET tracer synthesis. Such applications would leverage its bromine leaving group for click chemistry modifications, a technique gaining traction in radiopharmaceuticals. These possibilities align with persistent investigator inquiries about multifunctional linkers in targeted drug delivery systems.